![molecular formula C22H16N2O B3009281 (Z)-2-Cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide CAS No. 721894-21-9](/img/structure/B3009281.png)
(Z)-2-Cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(Z)-2-Cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide, also known as CPP, is a chemical compound that has been widely used in scientific research. It is a potent and selective blocker of the N-methyl-D-aspartate (NMDA) receptor, which is a key player in the regulation of synaptic plasticity and neuronal excitability. CPP has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating the mechanisms of synaptic transmission and plasticity.
Mechanism of Action
(Z)-2-Cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide binds to the NMDA receptor at the phencyclidine (PCP) binding site, which is located within the ion channel of the receptor. By binding to this site, this compound blocks the influx of calcium ions into the neuron, which is necessary for the activation of downstream signaling pathways. This results in a reduction of synaptic transmission and plasticity, which can have a range of physiological and pathological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of synaptic transmission, long-term potentiation (LTP), and long-term depression (LTD). It has also been shown to have neuroprotective effects in various models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to have analgesic effects in animal models of chronic pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (Z)-2-Cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide in lab experiments is its selectivity for the NMDA receptor. This allows researchers to study the specific role of this receptor in various physiological and pathological conditions. Additionally, this compound has a long half-life, which allows for prolonged blockade of the NMDA receptor. However, one limitation of this compound is its potential for off-target effects, as it can also bind to other receptors at high concentrations.
Future Directions
There are several future directions for (Z)-2-Cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide research, including the development of more selective and potent NMDA receptor blockers, the investigation of the role of the NMDA receptor in various neurological and psychiatric disorders, and the exploration of the potential therapeutic applications of NMDA receptor blockers. Additionally, there is a need for further research into the potential off-target effects of this compound and other NMDA receptor blockers, as well as their long-term safety and efficacy.
Synthesis Methods
The synthesis of (Z)-2-Cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide involves the reaction of 2-phenylbenzamide with acrylonitrile in the presence of a base catalyst. The resulting product is then purified by recrystallization. The yield of this compound can be optimized by controlling the reaction conditions, such as the temperature and reaction time.
Scientific Research Applications
(Z)-2-Cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide has been widely used in scientific research as a tool for investigating the mechanisms of synaptic transmission and plasticity. The NMDA receptor is a key player in these processes, and this compound has been shown to selectively block this receptor without affecting other types of glutamate receptors. This allows researchers to study the specific role of the NMDA receptor in various physiological and pathological conditions.
properties
IUPAC Name |
(Z)-2-cyano-3-phenyl-N-(2-phenylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N2O/c23-16-19(15-17-9-3-1-4-10-17)22(25)24-21-14-8-7-13-20(21)18-11-5-2-6-12-18/h1-15H,(H,24,25)/b19-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUYLICKAHZVHTJ-CYVLTUHYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=C2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C(/C#N)\C(=O)NC2=CC=CC=C2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.